Cas no 13048-89-0 (1,4-Butanediaminium,N1,N1,N4,N4-tetramethyl-N1,N4-bis(phenylmethyl)-, bromide (1:2))

• Product Name: 1,4-Butanediaminium,N1,N1,N4,N4-tetramethyl-N1,N4-bis(phenylmethyl)-, bromide (1:2)
• CAS No: 13048-89-0
• MF: C₂₂H₃₄N₂
• MW: 326.518765926361
• CID: 216556
• PubChem ID: 419359
• Update Time: 2025-04-19

1,4-Butanediaminium,N1,N1,N4,N4-tetramethyl-N1,N4-bis(phenylmethyl)-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediaminium,N1,N1,N4,N4-tetramethyl-N1,N4-bis(phenylmethyl)-, bromide (1:2)
• benzyl-[4-[benzyl(dimethyl)azaniumyl]butyl]-dimethylazanium
• 1,4-Butanediaminium,N,N,N',N'-tetramethyl-N,N'-bis(phenylmethyl)-, dibromide (9CI)
• AC1L9HKT
• AG-D-61921
• CTK4B6749
• N,N'-dibenzyl-N,N,N',N'-tetramethyl-1,4-butanediaminium dibromide
• Tetramethylenebis[benzyldimethylammonium bromide] (7CI)
• DTXSID10329315
• 13048-89-0
• SCHEMBL12762153

• Inchi： 1S/C22H34N2/c1-23(2,19-21-13-7-5-8-14-21)17-11-12-18-24(3,4)20-22-15-9-6-10-16-22/h5-10,13-16H,11-12,17-20H2,1-4H3/q+2
• InChI Key： RHGVXBKDJLUNND-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(CC1C=CC=CC=1)CCCC[N+](C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.27242
• Monoisotopic Mass: 326.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0